Cas no 6625-32-7 (N,4-bis(2-methoxyphenyl)piperazine-1-carboxamide)

N,4-bis(2-methoxyphenyl)piperazine-1-carboxamide structure
6625-32-7 structure
Product Name:N,4-bis(2-methoxyphenyl)piperazine-1-carboxamide
CAS No:6625-32-7
MF:C19H23N3O3
MW:341.404224634171
CID:963577
PubChem ID:233340
Update Time:2025-04-19

N,4-bis(2-methoxyphenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N,4-bis(2-methoxyphenyl)piperazine-1-carboxamide
    • AC1L5PTQ
    • AC1Q5KJQ
    • Ambcb7021590
    • AR-1K0361
    • CTK5C3844
    • MolPort-000-385-219
    • NSC31817
    • Oprea1_404682
    • AKOS002845323
    • DTXSID50283487
    • NSC-31817
    • SR-01000249828-1
    • 6625-32-7
    • SR-01000249828
    • N,4-bis(2-methoxyphenyl)-1-piperazinecarboxamide
    • Cambridge id 7021590
    • Inchi: 1S/C19H23N3O3/c1-24-17-9-5-3-7-15(17)20-19(23)22-13-11-21(12-14-22)16-8-4-6-10-18(16)25-2/h3-10H,11-14H2,1-2H3,(H,20,23)
    • InChI Key: DISPRGRMXQLEFA-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1N1CCN(C(NC2C=CC=CC=2OC)=O)CC1

Computed Properties

  • Exact Mass: 341.17409
  • Monoisotopic Mass: 341.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 54.04
  • LogP: 3.13380

N,4-bis(2-methoxyphenyl)piperazine-1-carboxamide Related Literature

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